molecular formula C6H8N2O B1598519 2,5-Dimethylpyrazine 1-oxide CAS No. 6890-37-5

2,5-Dimethylpyrazine 1-oxide

Cat. No. B1598519
CAS RN: 6890-37-5
M. Wt: 124.14 g/mol
InChI Key: JXYUJHIUMUUOJM-UHFFFAOYSA-N
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Description

2,5-Dimethylpyrazine is a class of compounds that occur almost ubiquitously in nature . It is used as a flavoring additive and is majorly formed during the heating of food . It is also used in laboratory chemicals .


Synthesis Analysis

Pyrazines can be synthesized chemically or biologically . The major formation of pyrazines occurs during the heating of food . There is very little information available on the degradation of these compounds . In a few cases, the initial metabolites have been characterized .


Molecular Structure Analysis

The molecular formula of 2,5-Dimethylpyrazine is C6H8N2 . It has a molecular weight of 108.1411 . It is a monocyclic aromatic ring with two nitrogen atoms in para position .


Chemical Reactions Analysis

In humans and animals, pyrazines are excreted as glucuronates or bound to glutathione via the kidney after hydroxylation, but the pyrazine ring is not cleaved . Bacteria have been isolated, which are able to use various substituted pyrazines as a sole carbon and energy source .


Physical And Chemical Properties Analysis

2,5-Dimethylpyrazine is a colorless to pale yellow liquid with a distinct odor resembling roasted peanuts or coffee . One of the prominent features of 2,5-Dimethylpyrazine is its high boiling point of approximately 212°C . This property makes it suitable for applications that require elevated temperatures .

Mechanism of Action

2,5-Dimethylpyrazine has been associated with potato flavor with an odor threshold of 1 ppm in water . It contributes to many aromas and flavors . It is also recognized as an important contributor to the flavor of many cocoa bean- or soybean-based fermented foods .

Safety and Hazards

This chemical is considered hazardous by the 2012 OSHA Hazard Communication Standard . It is combustible and harmful if swallowed . It causes skin irritation and serious eye irritation . It may also cause respiratory irritation .

properties

IUPAC Name

2,5-dimethyl-1-oxidopyrazin-1-ium
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C6H8N2O/c1-5-4-8(9)6(2)3-7-5/h3-4H,1-2H3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

JXYUJHIUMUUOJM-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=CN=C(C=[N+]1[O-])C
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C6H8N2O
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID80400807
Record name 2,5-Dimethyl-1-oxo-1lambda~5~-pyrazine
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID80400807
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

124.14 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS RN

6890-37-5
Record name 2,5-Dimethyl-1-oxo-1lambda~5~-pyrazine
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID80400807
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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